Cas no 1138444-09-3 (3-Cyano-5-methoxyisonicotinic acid)
1138444-09-3 structure
Product Name:3-Cyano-5-methoxyisonicotinic acid
CAS No:1138444-09-3
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD11857679
CID:1077957
PubChem ID:329771547
Update Time:2025-04-20
3-Cyano-5-methoxyisonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-5-methoxyisonicotinic acid
- A-5988
- AC1Q4F64
- AG-A-59666
- CTK7B1893
-
- MDL： MFCD11857679
- Inchi： 1S/C8H6N2O3/c1-13-6-4-10-3-5(2-9)7(6)8(11)12/h3-4H,1H3,(H,11,12)
- InChI Key： LLCIVMLWBCMHRH-UHFFFAOYSA-N
- SMILES： O(C)C1C=NC=C(C#N)C=1C(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
3-Cyano-5-methoxyisonicotinic acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
3-Cyano-5-methoxyisonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008188-250mg |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | 95% | 250mg |
$1038.80 | 2023-09-04 | |
| Alichem | A029008188-1g |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | 95% | 1g |
$2952.90 | 2023-09-04 | |
| Chemenu | CM364072-1g |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | 95% | 1g |
$392 | 2022-06-14 | |
| Chemenu | CM364072-5g |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | 95% | 5g |
$1568 | 2022-06-14 | |
| Chemenu | CM364072-25g |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | 95% | 25g |
$4704 | 2022-06-14 | |
| abcr | AB263111-1 g |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | 1g |
€831.00 | 2022-06-11 | ||
| Matrix Scientific | 035240-250mg |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | 250mg |
$393.00 | 2023-09-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | ADE000542-1G |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | Aldrich | 1G |
8257.89 | 2021-05-17 | |
| TRC | C982118-10mg |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | 10mg |
$81.00 | 2023-05-18 | ||
| TRC | C982118-25mg |
3-Cyano-5-methoxyisonicotinic acid |
1138444-09-3 | 25mg |
$155.00 | 2023-05-18 |
3-Cyano-5-methoxyisonicotinic acid Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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